Cas no 243459-92-9 (2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE)

• Product Name: 2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE
• CAS No: 243459-92-9
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 4471459
• PubChem ID: 2774795
• Update Time: 2025-04-24

2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE
• 3-[2-fluoro-6-(trifluoromethyl)phenyl]prop-2-enoic acid
• DTXSID00379223
• 243459-92-9
• CID 2774795
• (2E)-3-[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID

• Inchi： 1S/C10H6F4O2/c11-8-3-1-2-7(10(12,13)14)6(8)4-5-9(15)16/h1-5H,(H,15,16)
• InChI Key： WQIPGCDNCZRHSE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1C=CC(=O)O

Computed Properties

• Exact Mass: 234.03039208Da
• Monoisotopic Mass: 234.03039208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：